Cas no 957503-48-9 (1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine)

1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine is a specialized heterocyclic compound featuring a phthalazine core substituted with a chloro group and a 3,5-dimethylpyrazole moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the pyrazole ring contributes to ligand-binding properties, useful in medicinal chemistry applications. Its well-defined molecular architecture allows for precise functionalization, facilitating the development of targeted bioactive molecules. The compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in research and industrial processes. Its versatility makes it particularly relevant for constructing complex heterocyclic frameworks in drug discovery and material science.
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine structure
957503-48-9 structure
Product Name:1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine
CAS No:957503-48-9
MF:C13H11ClN4
MW:258.70624089241
CID:3076757
PubChem ID:3146873
Update Time:2025-10-18

1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine
    • SR-01000318932
    • 1-Chloro-4-(3,5-dimethyl-pyrazol-1-yl)-phthalazine
    • AKOS000300265
    • MLS000855944
    • CHEMBL1508592
    • DTXSID001324691
    • HMS2678G10
    • SMR000286389
    • 957503-48-9
    • BRD-K33155817-001-06-8
    • 1-chloro-4-(3,5-dimethylpyrazol-1-yl)phthalazine
    • DB-111254
    • SR-01000318932-1
    • MDL： MFCD02582391
    • Inchi： 1S/C13H11ClN4/c1-8-7-9(2)18(17-8)13-11-6-4-3-5-10(11)12(14)15-16-13/h3-7H,1-2H3
    • InChI Key： LXTBQDBMCZEHIV-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CC=CC2=C(N=N1)N1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 258.0672241Da
  • Monoisotopic Mass: 258.0672241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.6Ų

1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine Security Information

  • Storage Condition：(BD554092)

1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A681770-1g
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine
 957503-48-9 97%
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Chemenu
CM531007-1g
1-Chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phthalazine
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Crysdot LLC
CD11003171-5g
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 $874 2024-07-19

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